Cas no 1510787-17-3 ((4-Propyl-1,2,3-thiadiazol-5-yl)methanamine)
(4-Propyl-1,2,3-thiadiazol-5-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- AKOS014539543
- 1510787-17-3
- (4-propyl-1,2,3-thiadiazol-5-yl)methanamine
- EN300-864953
- (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine
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- MDL: MFCD21132045
- Inchi: 1S/C6H11N3S/c1-2-3-5-6(4-7)10-9-8-5/h2-4,7H2,1H3
- InChI Key: SZLGVYWPUBHYKW-UHFFFAOYSA-N
- SMILES: S1C(CN)=C(CCC)N=N1
Computed Properties
- Exact Mass: 157.06736854g/mol
- Monoisotopic Mass: 157.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 80Ų
(4-Propyl-1,2,3-thiadiazol-5-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-864953-1g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 1g |
$813.0 | 2023-09-02 | ||
| Enamine | EN300-864953-5g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 5g |
$2360.0 | 2023-09-02 | ||
| Enamine | EN300-864953-10g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 10g |
$3500.0 | 2023-09-02 | ||
| Enamine | EN300-864953-0.05g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 0.05g |
$188.0 | 2025-02-21 | |
| Enamine | EN300-864953-0.1g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 0.1g |
$282.0 | 2025-02-21 | |
| Enamine | EN300-864953-0.25g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 0.25g |
$403.0 | 2025-02-21 | |
| Enamine | EN300-864953-0.5g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 0.5g |
$636.0 | 2025-02-21 | |
| Enamine | EN300-864953-1.0g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 1.0g |
$813.0 | 2025-02-21 | |
| Enamine | EN300-864953-2.5g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 2.5g |
$1594.0 | 2025-02-21 | |
| Enamine | EN300-864953-5.0g |
(4-propyl-1,2,3-thiadiazol-5-yl)methanamine |
1510787-17-3 | 95.0% | 5.0g |
$2360.0 | 2025-02-21 |
(4-Propyl-1,2,3-thiadiazol-5-yl)methanamine Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine
Recent Advances in the Study of (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine (CAS: 1510787-17-3)
The compound (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine (CAS: 1510787-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its unique thiadiazole core and propyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.
One of the key areas of research has been the optimization of synthetic routes for (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluation and potential commercialization. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its use in drug formulations.
Pharmacological investigations have revealed that (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as an anxiolytic or antidepressant agent, with a unique mechanism that differentiates it from existing therapeutics. Researchers have identified its interaction with GABAergic and serotonergic pathways as a possible explanation for its observed effects. These findings were presented at the 2023 International Conference on Neuropsychopharmacology, sparking discussions about its therapeutic potential.
In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. A 2024 study in Antimicrobial Agents and Chemotherapy reported that (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine demonstrates selective activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action may involve disruption of bacterial cell wall synthesis, though further research is needed to confirm this hypothesis. These findings position the compound as a potential candidate for addressing antibiotic resistance.
Despite these promising developments, challenges remain in the clinical translation of (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine. Current research is addressing pharmacokinetic properties, including bioavailability and metabolic stability. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) provided valuable insights into the compound's absorption and distribution characteristics, identifying potential areas for structural modification to improve its drug-like properties.
The growing body of research on (4-Propyl-1,2,3-thiadiazol-5-yl)methanamine (CAS: 1510787-17-3) underscores its potential as a versatile scaffold in medicinal chemistry. As investigations continue into its various biological activities and mechanisms, this compound may pave the way for novel therapeutic agents in multiple disease areas. Future research directions likely will focus on structure-activity relationship studies, formulation development, and more comprehensive preclinical evaluations to fully realize its therapeutic potential.
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